Cas no 83766-69-2 (2,2'-diisopropyl[3,3'-bianthra[1,9-cd]pyrazole]-6,6'(2H,2'H)-dione)

• Product name: 2,2'-diisopropyl[3,3'-bianthra[1,9-cd]pyrazole]-6,6'(2H,2'H)-dione
• CAS No: 83766-69-2
• MF: C₃₄H₂₆N₄O₂
• MW: 522.595847606659
• CID: 1812730
• PubChem ID: 91844500

2,2'-diisopropyl[3,3'-bianthra[1,9-cd]pyrazole]-6,6'(2H,2'H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,2'-diisopropyl[3,3'-bianthra[1,9-cd]pyrazole]-6,6'(2H,2'H)-dione
• 2,2'-Diisopropyl(3,3'-bianthra(1,9-cd)pyrazole)-6,6'(2H,2'H)-dione
• 2,2'-Bis(1-methylethyl)[3,3'-bidibenz[cd,g]indazole]-6,6'(2H,2'H)-dione
• 83766-69-2
• T6B224PHF3
• EINECS 280-776-7
• NS00061883
• DTXSID801152587
• AETPJFIAJMOZJE-UHFFFAOYSA-N
• Diisopropyl[33 -Bianthra[19-Cd]Pyrazole]-66 (2H2 H)-Dione
• 2,2a(2)-Bis(1-methylethyl)[3,3a(2)-bidibenz[cd,g]indazole]-6,6a(2)(2H,2a(2)H)-dione

• Inchi： InChI=1S/C34H26N4O2/c1-17(2)37-31-21(13-15-25-27(31)29(35-37)19-9-5-7-11-23(19)33(25)39)22-14-16-26-28-30(36-38(18(3)4)32(22)28)20-10-6-8-12-24(20)34(26)40/h5-18H,1-4H3
• InChI Key： AETPJFIAJMOZJE-UHFFFAOYSA-N
• SMILES： CC(C)N1C2=C(C=CC3=C2C(=N1)C4=CC=CC=C4C3=O)C5=C6C7=C(C=C5)C(=O)C8=CC=CC=C8C7=NN6C(C)C

Computed Properties

• Exact Mass: 522.20557608g/mol
• Monoisotopic Mass: 522.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų
• XLogP3: 6.6